BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 4-(benzyloxy)-1-
(phenylsulfonyl)-1H-indole

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

4-(benzyloxy)-1-
Compound Name:
(phenylsulfonyl)-1H-indole

Cat. No.: B1600384

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Nomenclature

Correctly identifying a compound is the cornerstone of all scientific research. This section
provides the standardized nomenclature and identifiers for 4-(benzyloxy)-1-
(phenylsulfonyl)-1H-indole.

IUPAC Name

The systematic name for this compound, following the guidelines of the International Union of
Pure and Applied Chemistry (IUPAC), is 1-(benzenesulfonyl)-4-(phenylmethoxy)-1H-indole.[1]
This name precisely describes the molecular structure, indicating a phenylsulfonyl group
attached to the nitrogen of the indole ring at position 1, and a benzyloxy (phenylmethoxy) group
at position 4.

Synonyms and Common Ildentifiers

In scientific literature and commercial catalogs, this compound may be referred to by several
names. Recognizing these is crucial for exhaustive literature searches and procurement.
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Identifier Type Value Source

CAS Number 79315-62-1 PubChem[1], Moldb[2]

) ) 4-(benzyloxy)-1-
Depositor-Supplied Synonym ) PubChem[1]
(phenylsulfonyl)-1H-indole

1-(benzenesulfonyl)-4-
Other Synonym ) ChemSrc[3]
phenylmethoxyindole

PubChem CID 10384101 PubChem[1]

MDL Number MFCD11558894 BLDpharm([4]

It is noteworthy that the precursor, 4-benzyloxyindole, is also known as 4-phenylmethoxy-1H-
indole.[5] This highlights the importance of understanding the nomenclature of related synthetic
intermediates.

Physicochemical Properties and Characterization

A thorough understanding of a compound's physical and chemical properties is fundamental for
its application in experimental settings, from reaction setup to formulation development.

Molecular and Physical Data

The key physicochemical properties of 4-(benzyloxy)-1-(phenylsulfonyl)-1H-indole are
summarized below. This data is essential for calculating molar equivalents, predicting solubility,
and interpreting analytical results.
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Property Value Unit Source
PubChem[1],
Molecular Formula C21H17NOsS
ChemSrc[3]
] PubChem[1],
Molecular Weight 363.43 g/mol
ChemSrc[3], Moldb[2]
Exact Mass 363.09300 Da ChemSrc[3]
Boiling Point 571.1 °C at 760 mmHg ChemSrc[3]

PSA (Polar Surface

56.68 A2 ChemsSrc[3]
Area)

Spectroscopic Data and Structural Elucidation

While specific spectroscopic data for the title compound is not readily available in the public
domain, the structure of related indole derivatives is routinely confirmed using techniques such
as Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry
(MS). For instance, the synthesis and characterization of various 4-benzyloxy-1H-indole-2-
carboxylic acid (arylidene)-hydrazides have been confirmed by FTIR, NMR, and MS.[6] The
structural features of substituted indoles, including bond distances and angles, are often
determined by X-ray crystallography, as demonstrated for 5-benzyloxy-3-methyl-1-tosyl-1H-
indole.[7]

Synthesis and Manufacturing

The synthesis of 4-(benzyloxy)-1-(phenylsulfonyl)-1H-indole typically involves a multi-step
process. A logical synthetic pathway would start from a commercially available indole precursor.

Conceptual Synthetic Workflow

A plausible synthetic route involves the protection of the indole nitrogen with a phenylsulfonyl
group and the introduction of the benzyloxy group at the C4 position. The order of these steps
can be critical to the overall yield and purity. A common precursor is 4-benzyloxyindole.[3][8]
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Precursor Synthesis
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Caption: Conceptual workflow for the synthesis of 4-(benzyloxy)-1-(phenylsulfonyl)-1H-
indole.

Key Precursors

The synthesis of the title compound relies on the availability of key starting materials.
Commercially available precursors include:

e 4-Benzyloxyindole (CAS: 20289-26-3)[3][5][8]
o Benzenesulfonyl chloride (CAS: 98-09-9)[3]

The synthesis of 4-benzyloxyindole itself can be achieved from 4-hydroxyindole and benzyl
bromide.[3]

Applications in Research and Development

Indole derivatives are a prominent class of heterocyclic compounds with a wide range of
biological activities and are frequently utilized as key intermediates in the synthesis of
pharmaceuticals.
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Role as a Synthetic Intermediate

4-(benzyloxy)-1-(phenylsulfonyl)-1H-indole serves as a versatile building block in organic
synthesis. The phenylsulfonyl group acts as a robust protecting group for the indole nitrogen,
which can be removed under specific conditions to allow for further functionalization. The
benzyloxy group can also be deprotected to yield the corresponding 4-hydroxyindole derivative,
a common pharmacophore in many biologically active molecules.

Potential in Medicinal Chemistry

While specific biological activities for 4-(benzyloxy)-1-(phenylsulfonyl)-1H-indole are not
extensively documented in publicly available literature, the broader class of substituted indoles
is of significant interest in drug discovery. For instance, 4-benzyloxyindole and its derivatives
have been investigated for their potential in:

o Cancer Research: As lead compounds for anti-cancer agents.[5]

o Neuroscience: In the development of drugs targeting neurological disorders, particularly in
studies related to serotonin receptors.[5]

 Antiviral and Antimicrobial Research: Some 4-benzyloxyindole derivatives have shown
potent antiviral activity against HIV.[9]

The structural motifs present in the titte compound are found in numerous pharmacologically
active agents, suggesting its potential as a scaffold for the design and synthesis of novel
therapeutic candidates.

Handling, Storage, and Safety

For laboratory use, 4-(benzyloxy)-1-(phenylsulfonyl)-1H-indole should be handled with
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat. It is recommended to store the compound in a tightly sealed container in a dry, cool place.
[4] While specific GHS classifications for this compound are not provided, related aromatic
amines and ethers can be skin and eye irritants.[10]

Conclusion
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4-(benzyloxy)-1-(phenylsulfonyl)-1H-indole is a well-defined chemical entity with significant
potential as an intermediate in organic synthesis and medicinal chemistry. Its robust chemical
nature, owing to the phenylsulfonyl and benzyloxy protecting groups, makes it a valuable tool
for the construction of more complex indole-based molecules. Further investigation into the
biological activities of this compound and its derivatives could unveil novel therapeutic
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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